Cas no 1805048-86-5 (3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805048-86-5
• MF: C₈H₄Br₂F₂N₂
• MW: 325.935566902161
• CID: 4848613
• Update Time: 2025-05-26

3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C8H4Br2F2N2/c9-5-3-14-7(8(11)12)6(10)4(5)1-2-13/h3,8H,1H2
• InChI Key： ARELPJADDJFUFY-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1CC#N)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile

Research Brief on 3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1805048-86-5)

3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1805048-86-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its dibromo and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The molecular structure of 3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile offers distinct advantages in medicinal chemistry. The presence of bromine atoms at the 3 and 5 positions enhances the compound's reactivity, facilitating further functionalization through cross-coupling reactions. Meanwhile, the difluoromethyl group at the 2 position contributes to the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. These attributes make this compound a valuable scaffold for the synthesis of targeted inhibitors and probes.

Recent research has focused on the application of 3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile in the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of selective kinase inhibitors with potent anti-proliferative activity against cancer cell lines. The study highlighted the compound's ability to serve as a building block for the introduction of diverse pharmacophores, enabling the optimization of inhibitor potency and selectivity.

In addition to its role in kinase inhibitor development, 3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile has been investigated for its potential in antimicrobial drug discovery. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyridine-based antimicrobial agents using this compound as a starting material. The resulting derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, underscoring the compound's utility in addressing the global challenge of antimicrobial resistance.

The synthetic routes to 3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile have also been a subject of recent optimization efforts. Traditional methods often involve multi-step procedures with low yields, but advances in catalytic bromination and fluoromethylation have improved the efficiency of its production. A 2023 Organic Process Research & Development article detailed a scalable, one-pot synthesis of this compound, achieving higher yields and reduced environmental impact through the use of greener solvents and catalysts.

Looking ahead, the versatility of 3,5-Dibromo-2-(difluoromethyl)pyridine-4-acetonitrile positions it as a promising candidate for further exploration in drug discovery. Its ability to serve as a multifunctional intermediate, coupled with its favorable physicochemical properties, makes it a valuable tool for medicinal chemists. Future research directions may include its application in the development of targeted protein degraders (PROTACs) and covalent inhibitors, where its reactive handles could be leveraged for innovative therapeutic strategies.